Cas no 2716849-25-9 ([5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol)

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol is a boronic ester derivative featuring an oxazole core functionalized with a hydroxymethyl group. This compound is valuable in synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions, due to the stability and reactivity of its pinacol boronate moiety. The hydroxymethyl group offers additional functionalization potential, enabling further derivatization for applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined structure and compatibility with diverse reaction conditions make it a versatile intermediate for constructing complex heterocyclic frameworks. The product is typically handled under inert conditions to preserve its boronate integrity.

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol structure

2716849-25-9 structure

Product Name:[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol

CAS No:2716849-25-9

MF:C₁₀H₁₆BNO₄

MW:225.05

MDL:MFCD32710326

CID:5088270

Update Time:2025-11-02

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol Chemical and Physical Properties

Names and Identifiers

- [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol
- MDL： MFCD32710326
- Inchi： 1S/C10H16BNO4/c1-9(2)10(3,4)16-11(15-9)7-5-12-8(6-13)14-7/h5,13H,6H2,1-4H3
- InChI Key： NHLCKQXGBOZMOB-UHFFFAOYSA-N
- SMILES： C1(B2OC(C)(C)C(C)(C)O2)=CN=C(CO)O1

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1125038-100mg	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	96%	100mg	$450	2022-10-24
eNovation Chemicals LLC	Y1125038-250mg	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	96%	250mg	$715	2022-10-24
eNovation Chemicals LLC	Y1125038-500mg	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	500mg	$1095	2024-07-28
eNovation Chemicals LLC	Y1125038-1g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	1g	$1765	2024-07-28
eNovation Chemicals LLC	Y1125038-5g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	5g	$6585	2024-07-28
eNovation Chemicals LLC	Y1125038-1g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	1g	$1765	2025-02-24
eNovation Chemicals LLC	Y1125038-500mg	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	500mg	$1095	2025-02-24
eNovation Chemicals LLC	Y1125038-5g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	5g	$6585	2025-02-24
eNovation Chemicals LLC	Y1125038-5g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	5g	$6585	2025-02-27
eNovation Chemicals LLC	Y1125038-1g	[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol	2716849-25-9	95%	1g	$1765	2025-02-27

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol Related Literature

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Additional information on [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol

Comprehensive Guide to [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol (CAS No. 2716849-25-9)

[5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol is a specialized boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. This compound, identified by CAS No. 2716849-25-9, features a unique oxazole-methanol scaffold coupled with a dioxaborolane group, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. Its molecular structure enables precise modifications, which are critical for developing targeted therapeutics and advanced materials.

The growing demand for boron-containing compounds in drug discovery has spotlighted [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol. Researchers are particularly interested in its role as a proteolysis-targeting chimera (PROTAC) building block, a hot topic in degradation therapy. Its boronate ester moiety also facilitates bioorthogonal chemistry, aligning with trends in click chemistry and bioconjugation.

From a synthetic chemistry perspective, this compound’s stability and reactivity make it ideal for constructing heterocyclic frameworks. Its methanol group allows further derivatization, enabling applications in polymer science and catalysis. Recent studies highlight its utility in designing fluorescent probes, addressing the need for imaging agents in cancer research.

The market for high-purity boronic acid derivatives like [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol is expanding, driven by biotech innovation and personalized medicine. Suppliers emphasize batch consistency and low heavy-metal content, key concerns for GMP-compliant production. Environmental considerations also favor its use, as boron-based catalysts often reduce waste in green chemistry workflows.

For researchers exploring structure-activity relationships (SAR), this compound’s oxazole ring offers a versatile platform. Its compatibility with microwave-assisted synthesis (a trending lab technique) accelerates high-throughput screening. FAQs in academic forums often inquire about its solubility profiles (notably in DMSO and THF) and storage conditions (-20°C under inert gas), reflecting practical user needs.

In summary, [5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-oxazol-2-yl]-methanol bridges cutting-edge science and industrial applicability. Its dual functionality as a ligand and building block positions it at the forefront of medicinal chemistry and material science, answering today’s demand for multifunctional intermediates.